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Compound of Interest

Compound Name: 3,5-dichloro-6-methyl-1H-indazole

Cat. No.: B597553 Get Quote

This guide provides essential information for the safe handling, storage, and use of 3,5-
dichloro-6-methyl-1H-indazole in a research environment. Please consult your institution's

safety protocols and the Safety Data Sheet (SDS) for comprehensive guidance.

Frequently Asked Questions (FAQs)
General Information
Q: What is 3,5-dichloro-6-methyl-1H-indazole? A: 3,5-dichloro-6-methyl-1H-indazole is a

substituted indazole, a class of heterocyclic aromatic organic compounds.[1][2] Indazole

derivatives are widely used as intermediates in the synthesis of bioactive molecules in the

pharmaceutical and agrochemical industries.[2][3]

Q: What are the primary hazards associated with this compound? A: While a specific Safety

Data Sheet (SDS) for 3,5-dichloro-6-methyl-1H-indazole is not readily available, data from

closely related chlorinated and substituted indazoles suggest it may be harmful if swallowed,

cause skin irritation, and cause serious eye irritation.[4][5] It may also cause respiratory

irritation.[4][6] It is crucial to handle the compound with care, assuming it is a hazardous

substance.

Safe Handling and Personal Protective Equipment (PPE)
Q: What is the proper procedure for handling this chemical? A: All work with this compound

should be conducted in a well-ventilated area, preferably within a chemical fume hood.[7][8][9]

Avoid the formation of dust and aerosols.[4][9] Use non-sparking tools and take precautionary
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measures against static discharge if the compound is flammable or handled with flammable

solvents.[5][6] Do not eat, drink, or smoke when using this product.[7][10] Wash hands

thoroughly after handling.[4][6][10]

Q: What Personal Protective Equipment (PPE) is required? A: The following PPE should be

worn at all times when handling this compound:

Gloves: Wear suitable protective gloves (e.g., nitrile).[5][7]

Eye Protection: Use safety glasses with side-shields or chemical splash goggles.[5][7][10]

Lab Coat: A lab coat is mandatory to protect from skin contact.[11]

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH-approved respirator.[7]

Storage Requirements
Q: How should 3,5-dichloro-6-methyl-1H-indazole be stored? A: Store the compound in a

tightly closed container in a dry, cool, and well-ventilated place.[6][7][9] Keep it away from heat,

sparks, open flames, and incompatible materials such as strong oxidizing agents.[5][6] Some

related compounds are stored at room temperature, while others recommend refrigeration (2-

8°C) or colder temperatures (<-4°C).[3][4][6][12] Always check the supplier's recommendation.

Store locked up.[7][10]

Q: Are there any incompatible materials I should be aware of? A: Avoid contact with strong

oxidizing agents and strong bases.[5]

Troubleshooting Guide
Q: The compound appears discolored. Is it still usable? A: Discoloration may indicate

degradation or contamination. The stability of indazole derivatives can vary. It is recommended

to assess the purity of the compound (e.g., via HPLC or NMR) before use if you observe any

changes in its physical appearance.

Q: I am having trouble dissolving the compound. What should I do? A: A related compound,

3,5-Dichloro-1H-indazole, is sparingly soluble in water.[13] For organic synthesis, try common
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organic solvents like DMSO, DMF, or chlorinated solvents. Gentle heating or sonication may

aid dissolution, but ensure this is done in a controlled manner, away from ignition sources.

Always perform a small-scale solubility test first.

Q: My experiment is not proceeding as expected. Could the compound be the issue? A: Verify

the compound's identity and purity using analytical methods. Ensure all handling and storage

guidelines have been followed to prevent degradation. The reactivity of indazoles can be

influenced by the position of substituents, so reaction conditions may need to be optimized.[14]

Data Presentation
Table 1: Chemical Identifiers and Properties (Data based on 3,5-dichloro-1H-indazole)

Property Value Reference

Molecular Formula C₇H₄Cl₂N₂ [13]

Molecular Weight 187.02 g/mol [13]

CAS Number 36760-20-0 [13]

Appearance
Solid (e.g., Yellow to brown

powder)
[3]

Solubility in Water
Sparingly soluble (0.26 g/L at

25°C)
[13]

Table 2: Recommended Storage and Handling Conditions
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Parameter Recommendation Reference(s)

Storage Temperature

Cool, dry place. Check supplier

label; may range from Room

Temperature to 2-8°C or

colder.[4][6][9]

[3][4][6][9][12]

Atmosphere

Store under an inert

atmosphere if sensitive to air

or moisture.

[12]

Container
Keep container tightly closed.

[6][7][10]
[6][7][10]

Ventilation

Store and handle in a well-

ventilated area or chemical

fume hood.[4][7][9][10]

[4][7][9][10]

Incompatibilities
Strong oxidizing agents, strong

bases.[5]
[5]

Experimental Protocols
General Protocol for Handling Solid 3,5-dichloro-6-
methyl-1H-indazole
This protocol outlines the standard procedure for weighing and transferring a solid chemical

reagent in a laboratory setting.

Preparation and PPE:

Before starting, read the Safety Data Sheet (SDS) and understand all potential hazards.[8]

Don appropriate PPE: lab coat, safety goggles, and chemical-resistant gloves.[5][7]

Designate a specific work area, preferably inside a chemical fume hood or a ventilated

enclosure, for handling the powder.[8]

Weighing the Compound:
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Place an analytical balance inside the ventilated enclosure.

Use a clean, dry weigh boat or glass vial as a container. Tare the balance with the

container.

Carefully use a clean spatula to transfer the desired amount of the solid compound from

the stock bottle to the weigh boat. Avoid creating dust.[4] If possible, use techniques that

minimize dust generation.[8]

Close the stock bottle tightly immediately after use.

Record the exact weight.

Transfer to Reaction Vessel:

Carefully transfer the weighed solid into the reaction vessel. A powder funnel can be used

to prevent spillage.

If any residue remains on the weigh boat, it can be rinsed into the reaction vessel with a

small amount of the reaction solvent.

Cleanup:

Wipe down the spatula, weigh boat (if disposable, discard appropriately), and the work

surface inside the fume hood with a suitable solvent (e.g., ethanol or acetone) to

decontaminate them.[8]

Dispose of any contaminated materials (e.g., wipes, disposable weigh boats) in the

designated solid hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.[4]

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.angenechemical.com/sds/1007219-73-9.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://www.angenechemical.com/sds/1007219-73-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

3. Cleanup & Disposal

Review SDS and SOPs

Don Required PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Chemical Fume Hood)

Weigh Compound
(Avoid Dust)

Proceed to Handling

Transfer to Reaction Vessel

Close Stock Container

Decontaminate Surfaces & Tools

Proceed to Cleanup

Dispose of Waste Properly

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of solid chemical compounds.
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Minor Spill ResponseSpill Occurs
Is the spill large,
 in a public area,

 or an immediate danger?

Evacuate Area.
Alert others.

Call Emergency Services.Yes

Alert personnel in the
immediate area.

No
Contain the spill with
 an inert absorbent.

Sweep up material.
Place in a sealed container. Decontaminate the area. Dispose of waste as

hazardous material.

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.

Storage Conditions Best Practices

3,5-dichloro-6-methyl-1H-indazole

Cool Location Dry Environment Well-Ventilated Area Away From Light Tightly Sealed Container Store Locked Up Segregate from
Incompatibles

Incompatible Materials
(e.g., Strong Oxidizers)

Click to download full resolution via product page

Caption: Diagram illustrating proper storage conditions for the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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